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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 249 is a synthetic azo dye used in various industrial applications, including textiles

and inks.[1] Accurate quantification of its concentration in solutions is crucial for quality control,

environmental monitoring, and various research applications. This document provides a

detailed protocol for the spectrophotometric determination of Acid Red 249 concentration in

aqueous solutions. The method is based on the Beer-Lambert law, which correlates the

absorbance of a solution to the concentration of the analyte.

Principle of the Method
Spectrophotometry is an analytical technique that measures the amount of light absorbed by a

chemical substance. For a given substance, the amount of light absorbed at a specific

wavelength is directly proportional to the concentration of the substance in the solution. This

relationship is described by the Beer-Lambert Law:

A = εbc

Where:

A is the absorbance (unitless)
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ε (epsilon) is the molar absorptivity coefficient (in L mol⁻¹ cm⁻¹), a constant specific to the

substance at a given wavelength.

b is the path length of the light through the solution (typically 1 cm for a standard cuvette).

c is the concentration of the substance (in mol L⁻¹).

By measuring the absorbance of an Acid Red 249 solution at its wavelength of maximum

absorbance (λmax), and using a calibration curve prepared from standards of known

concentrations, the concentration of an unknown sample can be accurately determined.

Chemical and Physical Properties of Acid Red 249
A summary of the key properties of Acid Red 249 is presented in Table 1.

Property Value

C.I. Name Acid Red 249

CAS Number 6416-66-6

Molecular Formula C₂₉H₂₀ClN₃Na₂O₁₀S₃

Molecular Weight 748.11 g/mol

Appearance Dark red powder

Solubility Soluble in water, slightly soluble in ethanol.

Experimental Protocols
Materials and Reagents

Acid Red 249 powder (analytical grade)

Deionized or distilled water

Volumetric flasks (100 mL, 50 mL, 25 mL, 10 mL)

Pipettes (various sizes)
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Beakers

UV-Vis Spectrophotometer

Quartz or glass cuvettes (1 cm path length)

Preparation of Stock Solution (100 mg/L)
Accurately weigh 10.0 mg of Acid Red 249 powder using an analytical balance.

Dissolve the powder in a small amount of deionized water in a beaker.

Quantitatively transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with deionized water several times and add the rinsings to the volumetric

flask.

Bring the volume up to the 100 mL mark with deionized water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Determination of Maximum Absorbance (λmax)
Prepare a working solution of approximately 10 mg/L by diluting the stock solution.

Fill a cuvette with deionized water to be used as a blank.

Fill a second cuvette with the 10 mg/L Acid Red 249 working solution.

Place the blank cuvette in the spectrophotometer and zero the instrument.

Replace the blank with the sample cuvette and scan the absorbance from 400 nm to 700

nm.

The wavelength at which the highest absorbance is recorded is the λmax. For Acid Red 249
in aqueous solution, the λmax is expected to be in the range of 510-525 nm.[2][3] It is crucial

to determine this value experimentally.
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Preparation of Standard Solutions and Generation of a
Calibration Curve

From the 100 mg/L stock solution, prepare a series of standard solutions with concentrations

ranging from approximately 1 mg/L to 25 mg/L. A suggested set of standards is 1, 2.5, 5, 10,

15, 20, and 25 mg/L.

Set the spectrophotometer to the experimentally determined λmax.

Use deionized water as a blank to zero the instrument.

Measure the absorbance of each standard solution, starting from the lowest concentration.

Record the absorbance values for each concentration.

Plot a graph of absorbance (on the y-axis) versus concentration (on the x-axis).

The resulting plot should be a straight line that passes through the origin, demonstrating a

linear relationship in accordance with the Beer-Lambert law.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

coefficient of determination (R²). An R² value of ≥ 0.995 indicates a good linear fit.

Measurement of Unknown Sample Concentration
If the unknown sample is expected to have a high concentration of Acid Red 249, it must be

diluted with deionized water to bring its absorbance within the linear range of the calibration

curve.

Measure the absorbance of the (diluted) unknown sample at the λmax.

Use the equation of the calibration curve (y = mx + c, where y is the absorbance and x is the

concentration) to calculate the concentration of Acid Red 249 in the measured sample.

If the sample was diluted, multiply the calculated concentration by the dilution factor to

determine the concentration of the original, undiluted sample.
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Data Presentation
The quantitative data for the spectrophotometric determination of Acid Red 249 should be

presented in clear and structured tables for easy interpretation and comparison.

Table 2: Calibration Curve Data for Acid Red 249

Standard Concentration (mg/L) Absorbance at λmax (nm)

1.0 [Insert Absorbance]

2.5 [Insert Absorbance]

5.0 [Insert Absorbance]

10.0 [Insert Absorbance]

15.0 [Insert Absorbance]

20.0 [Insert Absorbance]

25.0 [Insert Absorbance]

Table 3: Analysis of Unknown Sample

Sample ID
Absorbance at
λmax (nm)

Dilution Factor
Calculated
Concentration
(mg/L)

Original
Concentration
(mg/L)

Unknown 1
[Insert

Absorbance]

[Insert Dilution

Factor]

[Calculated

Value]
[Final Value]

Unknown 2
[Insert

Absorbance]

[Insert Dilution

Factor]

[Calculated

Value]
[Final Value]

Visualization of Experimental Workflow
The logical flow of the experimental protocol for the spectrophotometric determination of Acid
Red 249 concentration is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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